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Compound of Interest

Compound Name: [Ala17]-MCH

Cat. No.: B7909914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[Ala17]-Melanin-Concentrating Hormone ([Ala17]-MCH) is a synthetic analog of the

endogenous neuropeptide Melanin-Concentrating Hormone (MCH). MCH is a 19-amino acid

cyclic peptide that plays a crucial role in the regulation of energy balance, feeding behavior,

and other physiological processes. [Ala17]-MCH is a modified version of this peptide where the

tryptophan at position 17 has been substituted with an alanine. This modification may alter the

peptide's binding affinity to its receptors, MCHR1 and MCHR2, as well as its stability and

pharmacokinetic profile. These application notes provide detailed protocols for the

solubilization, vehicle preparation, and handling of [Ala17]-MCH for research purposes.

Physicochemical Properties and Solubility
Due to the limited availability of specific data for [Ala17]-MCH, the following information is

based on the known properties of the parent peptide, MCH, and general principles of peptide

chemistry.
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Property Description Notes

Molecular Formula
C100H155N29O26S2

(Predicted)

The exact molecular weight

should be confirmed with the

supplier's certificate of

analysis.

Appearance
White to off-white lyophilized

powder
Typical for synthetic peptides.

Solubility Insoluble in water.

Based on data for biotinylated

MCH. Peptides with

hydrophobic residues can

have poor aqueous solubility.

Recommended Solvents
0.1% Trifluoroacetic acid (TFA)

in water and 60% Acetonitrile.

This solvent system is

recommended for initial

solubilization of MCH.

Counter-ion
Typically supplied as a TFA

salt.

TFA is a common counter-ion

from the HPLC purification

process and can enhance

peptide solubility in aqueous

solutions.

Vehicle Preparation Protocols
The choice of vehicle is critical for ensuring the stability and bioavailability of [Ala17]-MCH in

both in vitro and in vivo experiments.

For In Vitro Experiments
1. Stock Solution Preparation (1 mM)

Materials:

[Ala17]-MCH lyophilized powder

0.1% Trifluoroacetic acid (TFA) in sterile, nuclease-free water
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60% Acetonitrile (ACN) in sterile, nuclease-free water

Sterile, low-protein binding microcentrifuge tubes

Protocol:

Equilibrate the vial of lyophilized [Ala17]-MCH to room temperature before opening to

prevent condensation.

To a pre-weighed aliquot of [Ala17]-MCH, add a small volume of 0.1% TFA in water to wet

the peptide.

Add 60% ACN to completely dissolve the peptide. Gentle vortexing or sonication may be

required.

Once fully dissolved, dilute the solution with the desired experimental buffer (e.g., cell

culture medium, phosphate-buffered saline) to the final working concentration.

It is recommended to prepare fresh solutions for each experiment. If storage is necessary,

store aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

2. Working Solution Preparation

Protocol:

Thaw a frozen aliquot of the stock solution on ice.

Dilute the stock solution to the final desired concentration using the appropriate assay

buffer.

Ensure the final concentration of organic solvent (e.g., ACN) and TFA in the working

solution is compatible with the experimental system and does not exceed cytotoxic levels.

A vehicle control containing the same final concentration of solvents should always be

included in experiments.

For In Vivo Experiments
1. Vehicle Selection
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The selection of a vehicle for in vivo administration depends on the route of administration and

the desired pharmacokinetic profile. Common vehicles for peptide administration include:

Sterile saline (0.9% NaCl)

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile water for injection

2. Solubilization and Preparation

Protocol:

Follow the stock solution preparation protocol to dissolve the peptide in a minimal amount

of 0.1% TFA and 60% ACN.

Slowly add the sterile vehicle (e.g., saline) to the dissolved peptide solution while gently

vortexing.

Ensure the final concentration of the organic solvent is low and well-tolerated by the

animal model. It is crucial to perform preliminary tolerability studies with the vehicle alone.

Adjust the pH of the final solution to physiological range (pH 7.2-7.4) if necessary, using

sterile, dilute NaOH or HCl.

Filter the final solution through a sterile 0.22 µm syringe filter to remove any potential

aggregates and ensure sterility before administration.

Prepare the solution fresh on the day of the experiment.

Stability and Storage
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Condition Recommendation Rationale

Lyophilized Powder
Store at -20°C or -80°C in a

desiccated environment.

Protects from degradation due

to moisture and temperature

fluctuations.

Stock Solutions

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

MCH is susceptible to

degradation by proteases.[1]

Freezing preserves peptide

integrity.

Working Solutions
Prepare fresh for each

experiment.

Dilute solutions are more

prone to degradation and

adsorption to container

surfaces.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate a typical experimental workflow for using [Ala17]-MCH and

the general signaling pathway of MCH receptors.
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Caption: Experimental workflow for [Ala17]-MCH from preparation to analysis.
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Caption: Simplified signaling pathway of MCH receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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